Cas no 89807-42-1 (Butanoic acid, 3,3-dimethyl-2-oxo-, 2-methylpropyl ester)
89807-42-1 structure
Product Name:Butanoic acid, 3,3-dimethyl-2-oxo-, 2-methylpropyl ester
CAS No:89807-42-1
MF:C10H18O3
MW:186.248123645782
CID:588705
PubChem ID:57194663
Update Time:2025-04-19
Butanoic acid, 3,3-dimethyl-2-oxo-, 2-methylpropyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 3,3-dimethyl-2-oxo-, 2-methylpropyl ester
- 2-methylpropyl 3,3-dimethyl-2-oxobutanoate
- DTXSID10720520
- 89807-42-1
- SCHEMBL5860651
-
- Inchi: 1S/C10H18O3/c1-7(2)6-13-9(12)8(11)10(3,4)5/h7H,6H2,1-5H3
- InChI Key: SRLZBJPKMVLUON-UHFFFAOYSA-N
- SMILES: O(C(C(C(C)(C)C)=O)=O)CC(C)C
Computed Properties
- Exact Mass: 186.125594432g/mol
- Monoisotopic Mass: 186.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 43.4Ų
Butanoic acid, 3,3-dimethyl-2-oxo-, 2-methylpropyl ester Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
89807-42-1 (Butanoic acid, 3,3-dimethyl-2-oxo-, 2-methylpropyl ester) Related Products
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